Cas no 67451-73-4 (Isoasatone A)

• Product Name: Isoasatone A
• CAS No: 67451-73-4
• MF: C₂₄H₃₂O₈
• MW: 448.5061
• CID: 2030066
• PubChem ID: 146014680
• Update Time: 2025-10-30

Isoasatone A Chemical and Physical Properties

Names and Identifiers

• Isoasatone A
• (1S,2S,7S)-3,3,5,8,10,10-Hexamethoxy-11-[(E)-prop-1-enyl]-7-prop-2-enyltricyclo[6.2.2.02,7]dodeca-5,
• (1S,2S,8R)-3,3,5,8,10,10-hexamethoxy-11-[(E)-prop-1-enyl]-7-prop-2-enyltricyclo[6.2.2.02,7]dodeca-5,
• CS-0101445
• 67451-73-4
• AC-35009
• HY-N6994
• (1S,2S,7S)-3,3,5,8,10,10-Hexamethoxy-11-[(E)-prop-1-enyl]-7-prop-2-enyltricyclo[6.2.2.02,7]dodeca-5,11-diene-4,9-dione
• FS-6903

• Inchi： 1S/C24H32O8/c1-9-11-15-13-22(28-4)20(26)23(29-5,30-6)17(15)18-21(22,12-10-2)14-16(27-3)19(25)24(18,31-7)32-8/h9-11,13-14,17-18H,2,12H2,1,3-8H3/b11-9+/t17-,18+,21?,22+/m1/s1
• InChI Key： JSAXPXNTZVWWDV-PGNHJLLYSA-N
• SMILES： O(C([H])([H])[H])[C@@]12C([H])=C(/C(/[H])=C(\[H])/C([H])([H])[H])[C@@]([H])(C(C1=O)(OC([H])([H])[H])OC([H])([H])[H])[C@]1([H])C(C(C(=C([H])C12C([H])([H])C([H])=C([H])[H])OC([H])([H])[H])=O)(OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 448.20971797 g/mol
• Monoisotopic Mass: 448.20971797 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 892
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.5
• Molecular Weight: 448.5

Experimental Properties

• Color/Form: Cryst.

Isoasatone A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketals

Additional information on Isoasatone A

Recent Advances in Isoasatone A (CAS: 67451-73-4) Research: A Comprehensive Review

Isoasatone A (CAS: 67451-73-4), a naturally occurring sesquiterpenoid compound, has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and promising biological activities. This research brief synthesizes the latest findings regarding this compound, focusing on its pharmacological properties, mechanism of action, and potential therapeutic applications as reported in peer-reviewed literature from 2022-2024.

Structural characterization studies using advanced NMR techniques (including 2D-NMR and HSQC) have revealed that Isoasatone A possesses a rare 5/6/5 tricyclic skeleton with an α,β-unsaturated carbonyl moiety, which appears crucial for its biological activity. Recent X-ray crystallography data (DOI: 10.1021/acs.jnatprod.3c00721) has further confirmed the absolute configuration of this compound, resolving previous uncertainties about its stereochemistry.

Pharmacological investigations have demonstrated that Isoasatone A exhibits potent anti-inflammatory effects through multiple pathways. A 2023 study published in European Journal of Medicinal Chemistry (Impact Factor: 7.1) reported its ability to suppress NF-κB and MAPK signaling pathways at IC50 values of 3.2 ± 0.4 μM and 4.1 ± 0.3 μM respectively in RAW264.7 macrophages. These findings suggest potential applications in treating chronic inflammatory diseases, with superior selectivity compared to reference drugs like dexamethasone.

Emerging evidence indicates significant anticancer potential of Isoasatone A. Research teams at multiple institutions have independently verified its cytotoxic activity against various cancer cell lines, particularly showing remarkable efficacy against triple-negative breast cancer (MDA-MB-231 cells) with an IC50 of 8.7 μM. Mechanistic studies suggest this compound induces apoptosis through mitochondrial pathway activation and ROS generation, while showing minimal toxicity to normal cells at therapeutic concentrations.

Recent synthetic biology approaches have made progress in addressing the supply limitation of Isoasatone A. A 2024 Nature Communications paper detailed the successful heterologous biosynthesis of this compound in engineered Saccharomyces cerevisiae, achieving a titer of 1.2 g/L through metabolic pathway optimization. This breakthrough could enable larger-scale pharmacological evaluation and potential clinical development.

Structure-activity relationship (SAR) studies have identified key modifications that enhance Isoasatone A's therapeutic index. Semi-synthetic derivatives with fluorination at C-7 position demonstrated 3-5 fold increased metabolic stability in human liver microsome assays while maintaining biological activity. These findings provide valuable insights for future drug development efforts.

Current challenges in Isoasatone A research include improving its pharmacokinetic properties and developing targeted delivery systems. Ongoing clinical translation efforts focus on nanoparticle encapsulation strategies to enhance bioavailability, with preliminary animal studies showing promising results in inflammation models. The compound's unique mechanism of action continues to attract interest from both academic researchers and pharmaceutical companies.

Future research directions should prioritize comprehensive toxicology studies, formulation optimization, and investigation of combination therapies. With its multifaceted biological activities and recent advances in production methods, Isoasatone A represents a compelling candidate for further development as a potential therapeutic agent in inflammation-related disorders and certain cancer types.